1-Bromo-2-(2,4-difluorophenoxy)-4-methyl-5-nitrobenzene

• CAS RN: 765914-72-5
• Molecular Formula: C13H8BrF2NO3
• Molecular Weight: 344.11 g/mol
• IUPAC Name: 1-bromo-2-(2,4-difluorophenoxy)-4-methyl-5-nitrobenzene
• InChI: InChI=1S/C13H8BrF2NO3/c1-7-4-13(9(14)6-11(7)17(18)19)20-12-3-2-8(15)5-10(12)16/h2-6H,1H3
• InChI Key: HOPHDXVMJFREDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1[N+](=O)[O-])Br)OC2=C(C=C(C=C2)F)F

Description

1-Bromo-2-(2,4-difluorophenoxy)-4-methyl-5-nitrobenzene is a useful research compound. Its molecular formula is C13H8BrF2NO3 and its molecular weight is 344.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1,2-dibromo-4-methyl-5-nitrobenzene (84.3 g, 286 mmol), 2,4-difluorophenol (37.2 g, 286 mmol), and K2CO3 (43.5 g, 315 mmol) were heated to 100° C. for 45 hours. The reaction mixture was cooled to room temperature and then stored in a 5° C. refrigerator overnight. The reaction mixture was poured into 1200 mL of ice water all at once. The resulting damp solid was collected, partially ground up, and stirred in 900 mL H2O for 45 minutes. The solid was collected by filtration and rinsed with 700 mL of water portion-wise. The resulting solid was dried under high vacuum overnight to yield 93.5 g of a brown solid (95% yield). 1H NMR (400 mHz, CDCl3) δ 8.38 (s, 1H), 7.18 (m, 1H), 7.03 (m, 1H), 6.97 (m, 1H), 6.52 (s, 1H), 2.50 (s, 3H).